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Compound of Interest

Compound Name: 2-Methyl-9h-xanthene

Cat. No.: B14150216

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a summary of the known physical properties of 2-Methyl-9H-
xanthene (CAS No. 6279-07-8). Due to a lack of available experimental data for this specific
compound, this guide also includes the physical properties of the parent compound, 9H-
xanthene, for comparative purposes. Furthermore, generalized experimental protocols for
determining key physical properties of organic compounds are detailed.

Compound ldentification

Property Value Source

Chemical Name 2-Methyl-9H-xanthene Guidechem[1]
CAS Number 6279-07-8 Guidechem[1]
Molecular Formula C14H120 Guidechem[1]
Molecular Weight 196.249 g/mol Guidechem[1]

Physical Properties
2-Methyl-9H-xanthene
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Experimental data for the primary physical properties of 2-Methyl-9H-xanthene, such as
melting point, boiling point, density, and solubility, are not readily available in the searched
literature.

9H-Xanthene (Parent Compound for Comparison)

The physical properties of the parent compound, 9H-xanthene, are well-documented and can
serve as an estimate for the properties of its methylated derivative.

Property Value Source
Appearance Yellow solid Wikipedia[2]
Melting Point 101-102 °C Wikipedia[2]
Boiling Point 310-312 °C Wikipedia[2]
- Soluble in common organic S
Solubility Wikipedia[2]
solvents

Density Data not available

Experimental Protocols for Physical Property
Determination

The following sections outline standard laboratory procedures for determining the key physical
properties of solid organic compounds like 2-Methyl-9H-xanthene.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.

Methodology:

o Sample Preparation: A small amount of the crystalline solid is finely ground and packed into
a capillary tube.
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer.

e Heating: The sample is heated at a controlled rate.

e Observation: The temperature at which the substance begins to melt and the temperature at
which it completely melts are recorded as the melting point range.

Boiling Point Determination

For solid compounds, the boiling point is determined at a specific pressure and is a
characteristic physical constant.

Methodology:

o Sample Preparation: A small amount of the substance is placed in a small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted in the test tube.

o Heating: The test tube is heated in a suitable apparatus, such as a Thiele tube or an oil bath.

o Observation: The temperature at which a steady stream of bubbles emerges from the
capillary tube is noted. The heat is then removed, and the temperature at which the liquid is
drawn back into the capillary tube is recorded as the boiling point.

Solubility Determination

Solubility tests are conducted to determine the appropriate solvent for a compound, which is
critical for reaction chemistry and purification.

Methodology:

e Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone,
diethyl ether, hexane) are used.

e Procedure: A small, measured amount of the solid is added to a known volume of the solvent
in a test tube.
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o Observation: The mixture is agitated, and the solubility is observed at room temperature. If
the solid dissolves, it is recorded as soluble. If not, the mixture may be gently heated to
determine solubility at higher temperatures.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the experimental determination of the
physical properties of a solid organic compound.

Physical Property Determination Workflow

Obtain Pure Sample of 2-Methyl-9H-xanthene

Boiling Point Determination Solubility Testing

/

Record and Analyze Data

i

Compare with Literature/Parent Compound

Melting Point Determination

Click to download full resolution via product page

Caption: General experimental workflow for determining the physical properties of a solid
organic compound.

Signaling Pathways and Experimental Workflows

A search of the scientific literature did not reveal any specific biological signaling pathways in
which 2-Methyl-9H-xanthene is known to be involved. Therefore, a diagrammatic
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representation of a signaling pathway is not applicable to this compound based on current
knowledge.

Conclusion

This technical guide has summarized the available physical properties of 2-Methyl-9H-
xanthene. While specific experimental data for this compound is limited, the properties of its
parent compound, 9H-xanthene, provide a useful reference. The included generalized
experimental protocols offer a framework for the laboratory determination of its physical
characteristics. Further experimental investigation is required to definitively establish the
physical properties of 2-Methyl-9H-xanthene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]
e 2. Xanthene - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-Methyl-9H-
xanthene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14150216#what-are-the-physical-properties-of-2-
methyl-9h-xanthene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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